Cas no 76225-44-0 ((3R,3aS,9aS,9bS)-3a,6-dimethyl-1,2,8,9,9a,9b-hexahydro-3'H-spiro[cyclopenta[a]naphthalene-3,2'-furan]-5',7(3aH,4'H)-dione)

• Product Name: (3R,3aS,9aS,9bS)-3a,6-dimethyl-1,2,8,9,9a,9b-hexahydro-3'H-spiro[cyclopenta[a]naphthalene-3,2'-furan]-5',7(3aH,4'H)-dione
• CAS No: 76225-44-0
• MF: C₁₈H₂₂O₃
• MW: 286.365485668182
• CID: 1778833
• PubChem ID: 156853
• Update Time: 2025-04-21

(3R,3aS,9aS,9bS)-3a,6-dimethyl-1,2,8,9,9a,9b-hexahydro-3'H-spiro[cyclopenta[a]naphthalene-3,2'-furan]-5',7(3aH,4'H)-dione Chemical and Physical Properties

Names and Identifiers

• (3R,3aS,9aS,9bS)-3a,6-dimethyl-1,2,8,9,9a,9b-hexahydro-3'H-spiro[cyclopenta[a]naphthalene-3,2'-furan]-5',7(3aH,4'H)-dione
• 3a,6-dimethylspiro[1,2,8,9,9a,9b-hexahydrocyclopenta[a]naphthalene-3,5'-oxolane]-2',7-dione
• 76225-44-0
• Ro 14 9012
• 3a,6-Dimethyl-1,2,8,9,9a,9b-hexahydrospiro[cyclopenta[a]naphthalene-3,2'-oxolane]-5',7(3aH)-dione
• Ro 14-9012
• Ro-14-9012
• DTXSID90997571
• 5-Oxo-A-tetranor-17-alpha-pregna-9,11-diene-21-17-carbolactone
• (3R,3aS,9aS,9bS)-3a,6-dimethylspiro[1,2,8,9,9a,9b-hexahydrocyclopenta[a]naphthalene-3,5'-oxolane]-2',7-dione
• Spiro(3H-benz(e)indene-3,2'(5'H)-furan)-5',7(3aH)-dione, 1,2,3',4',8,9,9a,9b-octahydro-3a,6-dimethyl-, (3R-(3alpha,3aalpha,9aalpha,9bbeta))-

• Inchi： 1S/C18H22O3/c1-11-12-5-8-17(2)14(13(12)3-4-15(11)19)6-9-18(17)10-7-16(20)21-18/h5,8,13-14H,3-4,6-7,9-10H2,1-2H3/t13-,14+,17+,18-/m1/s1
• InChI Key： SAZMIOXOXMTFMT-IDCJVQTKSA-N
• SMILES： O1C(CC[C@]21CC[C@H]1[C@@H]3CCC(C(C)=C3C=C[C@@]12C)=O)=O

Computed Properties

• Exact Mass: 286.15689456g/mol
• Monoisotopic Mass: 286.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų